Cas no 1137576-38-5 (4,6-dichloro-5-iodo-pyrimidine)

• Product Name: 4,6-dichloro-5-iodo-pyrimidine
• CAS No: 1137576-38-5
• MF: C₄HCl₂IN₂
• MW: 274.87461066246
• MDL: MFCD18072689
• CID: 838777
• PubChem ID: 56763824
• Update Time: 2025-05-23

4,6-dichloro-5-iodo-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-iodopyrimidine
• 4,6-dichloro-5-iodo-pyrimidine
• YKSZLCOPANWXES-UHFFFAOYSA-N
• Pyrimidine, 4,6-dichloro-5-iodo-
• AB0034844
• ST24028693
• X9065
• CS-W018714
• MFCD18072689
• SCHEMBL1350019
• SB60517
• DS-13596
• DB-357700
• DTXSID90718268
• C4HCl2IN2
• SY033564
• 4 pound not6-Dichloro-5-iodopyrimidine
• AKOS015156742
• 1137576-38-5

• MDL： MFCD18072689
• Inchi： 1S/C4HCl2IN2/c5-3-2(7)4(6)9-1-8-3/h1H
• InChI Key： YKSZLCOPANWXES-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN=C1Cl)Cl

Computed Properties

• Exact Mass: 273.85600
• Monoisotopic Mass: 273.85615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.8

Experimental Properties

• Melting Point: 134.9-136.5 ºC
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.38800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-5-iodo-pyrimidine

4,6-Dichloro-5-Iodo-Pyrimidine (CAS No. 1137576-38-5): A Comprehensive Overview

4,6-Dichloro-5-iodo-pyrimidine, also known by its CAS number 1137576-38-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of 4,6-dichloro-5-iodo-pyrimidine consists of a pyrimidine ring with chlorine atoms at positions 4 and 6, and an iodine atom at position 5. This unique substitution pattern imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 4,6-dichloro-5-iodo-pyrimidine typically involves multi-step organic reactions, often starting from uracil or other pyrimidine precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to optimize the synthesis process. These efforts have not only improved the scalability of production but also opened new avenues for modifying the structure of pyrimidine derivatives to enhance their bioactivity.

In terms of physical properties, 4,6-dichloro-5-iodo-pyrimidine is a crystalline solid with a melting point of approximately 280°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of halogen atoms (chlorine and iodine) in its structure significantly influences its electronic properties, making it a promising candidate for applications in electronics and optoelectronics.

The biological activity of 4,6-dichloro-5-iodo-pyrimidine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Moreover, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been highlighted in several research papers published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry. These findings underscore the potential of this compound in drug discovery programs targeting conditions like Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 4,6-dichloro-5-iodo-pyrimidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have explored its role as a building block for constructing advanced materials with tailored optical and electrical characteristics. For instance, researchers at the University of California have reported on the use of this compound in creating highly efficient OLEDs with extended lifetimes and improved color purity.

The environmental impact of 4,6-dichloro-5-iodo-pyrimidine is another area that has attracted scientific interest. Given its halogen content, there are concerns about its potential persistence in the environment and toxicity to aquatic organisms. However, preliminary studies suggest that this compound undergoes rapid degradation under UV light and microbial action, reducing its environmental footprint. Further research is needed to fully understand its ecological implications and develop strategies for safe handling and disposal.

In conclusion, 4,6-dichloro-5-iodo-pyrimidine (CAS No. 1137576-38-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure endows it with remarkable properties that make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.